3-[2-(Oxane-4-carbonylamino)ethyl]benzoic acid

• IUPAC Name: 3-[2-(oxane-4-carbonylamino)ethyl]benzoic acid
• InChI: InChI=1S/C15H19NO4/c17-14(12-5-8-20-9-6-12)16-7-4-11-2-1-3-13(10-11)15(18)19/h1-3,10,12H,4-9H2,(H,16,17)(H,18,19)
• InChI Key: TTYUYXMZHKNUED-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C(=O)NCCC2=CC(=CC=C2)C(=O)O
• Molecular Formula: C15H19NO4
• Molecular Weight: 277.31 g/mol

Description

3-[2-(Oxane-4-carbonylamino)ethyl]benzoic acid, also known as OCA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicine, biochemistry, and biotechnology. OCA is a derivative of benzoic acid, and its unique chemical structure makes it an attractive candidate for further studies.

Mechanism of Action

The mechanism of action of 3-[2-(Oxane-4-carbonylamino)ethyl]benzoic acid involves its interaction with specific cellular receptors, leading to the activation of various signaling pathways. This compound has been shown to interact with the farnesoid X receptor (FXR), a nuclear receptor that plays a crucial role in regulating bile acid metabolism and glucose homeostasis. This compound binding to FXR results in the activation of various downstream targets, leading to the modulation of metabolic pathways.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation, improve insulin sensitivity, and modulate lipid metabolism. This compound has also been shown to have anti-cancer properties, inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 3-[2-(Oxane-4-carbonylamino)ethyl]benzoic acid is its unique chemical structure, which makes it an attractive candidate for further studies. This compound has been shown to have several potential applications in various fields such as medicine, biochemistry, and biotechnology. However, one of the limitations of this compound is its low solubility in water, which can make it challenging to work with in some lab experiments.

Future Directions

There are several future directions for research on 3-[2-(Oxane-4-carbonylamino)ethyl]benzoic acid. One potential area of research is the development of drugs for the treatment of metabolic disorders such as diabetes and obesity. This compound has been shown to have promising results in preclinical studies, and further research is needed to determine its efficacy in clinical trials. Another area of research is the development of this compound-based therapies for the treatment of cancer. This compound has been shown to have anti-cancer properties, and further research is needed to determine its potential as a therapeutic agent. Overall, this compound has significant potential for further research and development, and its unique chemical structure makes it an attractive candidate for various scientific applications.

Synthesis Methods

The synthesis of 3-[2-(Oxane-4-carbonylamino)ethyl]benzoic acid involves the reaction of 3-aminobenzoic acid with oxane-4-carboxylic acid anhydride in the presence of a suitable solvent and a catalyst. The reaction proceeds through an amide bond formation, resulting in the formation of this compound. The yield and purity of this compound can be improved by optimizing the reaction conditions such as temperature, reaction time, and reactant concentration.

Scientific Research Applications

3-[2-(Oxane-4-carbonylamino)ethyl]benzoic acid has been extensively studied for its potential applications in scientific research. One of the significant areas of research is its use in the development of drugs for the treatment of various diseases such as cancer, inflammation, and metabolic disorders. This compound has been shown to have anti-inflammatory and anti-cancer properties, making it a promising candidate for drug development.